Cas no 422533-53-7 (7-chloro-2-({4-(cyclohexylamino)quinazolin-2-ylsulfanyl}methyl)-4H-pyrido1,2-apyrimidin-4-one)

• Product Name: 7-chloro-2-({4-(cyclohexylamino)quinazolin-2-ylsulfanyl}methyl)-4H-pyrido1,2-apyrimidin-4-one
• CAS No: 422533-53-7
• MF: C₂₃H₂₂ClN₅OS
• MW: 451.971682071686
• CID: 6028246
• PubChem ID: 4424257
• Update Time: 2025-05-26

7-chloro-2-({4-(cyclohexylamino)quinazolin-2-ylsulfanyl}methyl)-4H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-chloro-2-({4-(cyclohexylamino)quinazolin-2-ylsulfanyl}methyl)-4H-pyrido1,2-apyrimidin-4-one
• 4H-Pyrido[1,2-a]pyrimidin-4-one, 7-chloro-2-[[[4-(cyclohexylamino)-2-quinazolinyl]thio]methyl]-
• SR-01000565577
• ChemDiv1_014309
• 422533-53-7
• 7-chloro-2-(((4-(cyclohexylamino)quinazolin-2-yl)thio)methyl)-4H-pyrido[1,2-a]pyrimidin-4-one
• 7-chloro-2-({[4-(cyclohexylamino)quinazolin-2-yl]sulfanyl}methyl)-4H-pyrido[1,2-a]pyrimidin-4-one
• HMS627K09
• AKOS026700023
• 7-chloro-2-[[4-(cyclohexylamino)quinazolin-2-yl]sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one
• F0918-7028
• SR-01000565577-1
• Oprea1_326387

• Inchi： 1S/C23H22ClN5OS/c24-15-10-11-20-25-17(12-21(30)29(20)13-15)14-31-23-27-19-9-5-4-8-18(19)22(28-23)26-16-6-2-1-3-7-16/h4-5,8-13,16H,1-3,6-7,14H2,(H,26,27,28)
• InChI Key： XXVYMIQYHKRDNP-UHFFFAOYSA-N
• SMILES： C12C=CC(Cl)=CN1C(=O)C=C(CSC1=NC(NC3CCCCC3)=C3C(=N1)C=CC=C3)N=2

Computed Properties

• Exact Mass: 451.1233592g/mol
• Monoisotopic Mass: 451.1233592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 819
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.8Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 645.7±65.0 °C(Predicted)
• pka: 5.14±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 7-chloro-2-({4-(cyclohexylamino)quinazolin-2-ylsulfanyl}methyl)-4H-pyrido1,2-apyrimidin-4-one

Recent Advances in the Study of 7-chloro-2-({4-(cyclohexylamino)quinazolin-2-ylsulfanyl}methyl)-4H-pyrido1,2-apyrimidin-4-one (CAS: 422533-53-7)

The compound 7-chloro-2-({4-(cyclohexylamino)quinazolin-2-ylsulfanyl}methyl)-4H-pyrido1,2-apyrimidin-4-one (CAS: 422533-53-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the compound's unique structural features, which combine a quinazoline core with a pyrido-pyrimidinone moiety. This hybrid structure is believed to contribute to its high affinity for specific biological targets, particularly kinases involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against several tyrosine kinases, with IC50 values in the low nanomolar range.

In terms of synthesis, researchers have developed an optimized route for producing 7-chloro-2-({4-(cyclohexylamino)quinazolin-2-ylsulfanyl}methyl)-4H-pyrido1,2-apyrimidin-4-one with improved yield and purity. The key steps involve the condensation of 4-(cyclohexylamino)quinazoline-2-thiol with 7-chloro-2-(chloromethyl)-4H-pyrido1,2-apyrimidin-4-one under controlled conditions. Recent advancements in catalytic systems have reduced the formation of byproducts, making the process more efficient for scale-up.

Pharmacological evaluations have revealed promising results in preclinical models. The compound shows excellent pharmacokinetic properties, including good oral bioavailability and favorable tissue distribution. In vivo studies using xenograft models have demonstrated significant tumor growth inhibition with minimal toxicity, suggesting a wide therapeutic window. These findings position the compound as a potential candidate for further development in oncology applications.

Structural-activity relationship (SAR) studies have provided valuable insights into the compound's binding mode and selectivity. X-ray crystallography data has confirmed that the cyclohexylamino group plays a crucial role in target engagement, while the pyrido-pyrimidinone moiety contributes to the overall stability of the protein-ligand complex. These structural insights are guiding the design of next-generation derivatives with improved potency and selectivity.

Current research efforts are focused on exploring combination therapies with existing anticancer agents and investigating the compound's potential in addressing drug resistance mechanisms. Preliminary data suggests synergistic effects when combined with certain chemotherapeutic drugs, opening new avenues for therapeutic strategies. Additionally, researchers are evaluating the compound's activity against other disease targets, including inflammatory and neurodegenerative conditions.

The development of analytical methods for quality control has also progressed significantly. Recent publications describe validated HPLC and LC-MS methods for the quantification of 7-chloro-2-({4-(cyclohexylamino)quinazolin-2-ylsulfanyl}methyl)-4H-pyrido1,2-apyrimidin-4-one in various matrices, which will be essential for future clinical studies and manufacturing processes.

In conclusion, the growing body of research on 7-chloro-2-({4-(cyclohexylamino)quinazolin-2-ylsulfanyl}methyl)-4H-pyrido1,2-apyrimidin-4-one (CAS: 422533-53-7) underscores its potential as a valuable therapeutic agent. While significant progress has been made in understanding its properties and biological activities, further studies are needed to fully realize its clinical potential. The compound represents an exciting area of research in medicinal chemistry, with implications for the development of novel targeted therapies.